Cas no 1003799-47-0 (2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide)

• Product Name: 2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide
• CAS No: 1003799-47-0
• MF: C₁₉H₁₉N₅O₃
• MW: 365.385863542557
• CID: 5915548
• Update Time: 2025-07-13

2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-methoxy-N-[3-methyl-1-(4,5,6,7-tetrahydro-4-oxo-3H-cyclopentapyrimidin-2-yl)-1H-pyrazol-5-yl]-
• 2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide

• Inchi： 1S/C19H19N5O3/c1-11-10-16(21-18(26)13-6-3-4-9-15(13)27-2)24(23-11)19-20-14-8-5-7-12(14)17(25)22-19/h3-4,6,9-10H,5,7-8H2,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key： MBVAMZVKMCHGAU-UHFFFAOYSA-N
• SMILES： C(NC1N(C2NC(=O)C3CCCC=3N=2)N=C(C)C=1)(=O)C1=CC=CC=C1OC

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 12.36±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide

Introduction to 2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide and Its Significance in Modern Chemical Biology

2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide, with the CAS number 1003799-47-0, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The compound's structure combines several key pharmacophoric elements that make it a promising candidate for further investigation.

The molecular architecture of 2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide is notable for its complexity and diversity. It incorporates a benzamide moiety linked to a pyrazole ring, which is further connected to a cyclopenta[d]pyrimidine scaffold. This combination of heterocyclic systems suggests multiple interaction possibilities with biological targets, making the compound a versatile tool for drug discovery. The presence of a methoxy group at the 2-position of the benzamide moiety may influence the compound's solubility and metabolic stability, while the 3-methyl substituent on the pyrazole ring could enhance its binding affinity to specific protein targets.

In recent years, there has been growing interest in cyclopenta[d]pyrimidine derivatives due to their demonstrated efficacy in various biological assays. These compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The cyclopenta[d]pyrimidine core in 2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide is particularly noteworthy for its ability to modulate enzyme activity through precise steric and electronic interactions. This feature positions the compound as a potential lead for developing targeted therapies against diseases characterized by aberrant enzymatic activity.

The pyrazole moiety in the structure also contributes significantly to the compound's pharmacological profile. Pyrazole derivatives are well-documented for their role as scaffolds in medicinal chemistry due to their ability to engage with various biological receptors. In 2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yl)benzamide, the pyrazole ring is integrated into a larger system that may enhance its binding interactions with proteins or nucleic acids. This design allows for fine-tuning of the molecule's properties to optimize its biological activity and selectivity.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules like 2-methoxy-N-(3-methyl-1-{4-oxo-3H,4H,5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}-1H-pyrazol-5-yll)benzamide. Molecular modeling studies have been instrumental in predicting how this compound might interact with target proteins at an atomic level. These simulations have provided insights into the compound's binding affinity and potential side effects, guiding researchers toward optimizing its pharmacokinetic properties. Such computational approaches are becoming increasingly integral to drug discovery pipelines.

The benzamide group in the molecule is another critical pharmacophoric element that influences its biological behavior. Benzamides are known for their versatility as pharmacological tools due to their ability to modulate various signaling pathways. In 2-methoxy-N-(3-methyl-l-{4-oXO--)-)-l-H-pyraZOL--S-YL)BENZAMIDE, this moiety may contribute to stabilizing protein-ligand interactions or altering enzyme conformational states. Its role in mediating biological effects makes it an essential component of the compound's overall pharmacological profile.

Current research in chemical biology emphasizes the importance of multifunctional compounds that can address multiple targets or pathways simultaneously. 2-Methoxy-N-(3-methyl-l-{4-oXO--)-)-l-H-pyraZOL--S-YL)BENZAMIDE exhibits characteristics that make it a candidate for such multifunctional drug design strategies. Its complex structure allows for multiple points of interaction with biological systems, potentially leading to synergistic effects that enhance therapeutic outcomes.

The synthesis and characterization of 1003799_47_0 have been subjects of detailed studies aimed at understanding its structural and functional properties. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its identity. These analytical methods provide critical data for assessing the compound's purity and stability under various conditions.

The potential applications of 1003799_47_0 extend beyond oncology; it may also be explored for treating inflammatory diseases or infectious disorders where enzyme inhibition plays a key role. The structural features that make it effective against cancer-related targets could be adapted or modified to address other pathological conditions without compromising its bioactivity.

In conclusion,1003799_47_0 represents a fascinating example of how intricate molecular structures can be leveraged to develop novel therapeutic agents. Its combination of pharmacophoric elements—such as the cyclopenta[d]pyrimidine scaffold,methoxy group,methyl substituent,pyrazole ring,and benzamide moiety—makes it a versatile molecule with broad potential applications in chemical biology and pharmaceutical research. Continued investigation into this compound will likely yield valuable insights into disease mechanisms and provide new avenues for drug development.